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molecular formula C19H24F3N3O4 B8364620 {2-Oxo-2-[4-(2-trifluoromethyl-benzoyl)-piperazin-1-yl]-ethyl}-carbamic acid tert-butyl ester

{2-Oxo-2-[4-(2-trifluoromethyl-benzoyl)-piperazin-1-yl]-ethyl}-carbamic acid tert-butyl ester

Cat. No. B8364620
M. Wt: 415.4 g/mol
InChI Key: BQJJJXIMVMPTKN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07842696B2

Procedure details

DIPEA (3.5 mL, 20.41 mmol) was added dropwise to tert-butoxycarbonylamino-acetic acid (1.42 g, 8.16 mmol) in DMF (15 mL). EDCI (2.6 g, 13.61 mmol) and HOBT (1.1 g, 8.16 mmol) were added consecutively and, after 10 mins, piperazin-1-yl-(2-trifluoromethyl-phenyl)-methanone hydrochloride (2 g, 6.80 mmol) was added. The resulting mixture was stirred at room temperature overnight. Water was then added and the product was extracted with EtOAc and washed with brine. The organic phase was dried over Na2SO4 and concentrated under reduced pressure to afford 3.3 g of crude product. Purification by column chromatography (using silica gel of mesh size of 60-120 and 60/40 EtOAc:hexane as the eluent) afforded 2.6 g (96% yield) of {2-Oxo-2-[4-(2-trifluoromethyl-benzoyl)-piperazin-1-yl]-ethyl}-carbamic acid tert-butyl ester.
Name
DIPEA
Quantity
3.5 mL
Type
reactant
Reaction Step One
Name
tert-butoxycarbonylamino-acetic acid
Quantity
1.42 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
15 mL
Type
solvent
Reaction Step One
Name
EDCI
Quantity
2.6 g
Type
reactant
Reaction Step Two
Name
HOBT
Quantity
1.1 g
Type
reactant
Reaction Step Two
Name
piperazin-1-yl-(2-trifluoromethyl-phenyl)-methanone hydrochloride
Quantity
2 g
Type
reactant
Reaction Step Three
Name
hexane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
Water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
{2-Oxo-2-[4-(2-trifluoromethyl-benzoyl)-piperazin-1-yl]-ethyl}-carbamic acid tert-butyl ester
Yield
96%

Identifiers

REACTION_CXSMILES
CCN(C(C)C)C(C)C.[C:10]([O:14][C:15]([NH:17][CH2:18][C:19]([OH:21])=O)=[O:16])([CH3:13])([CH3:12])[CH3:11].CCN=C=NCCCN(C)C.C1C=CC2N(O)N=NC=2C=1.Cl.[N:44]1([C:50]([C:52]2[CH:57]=[CH:56][CH:55]=[CH:54][C:53]=2[C:58]([F:61])([F:60])[F:59])=[O:51])[CH2:49][CH2:48][NH:47][CH2:46][CH2:45]1>CN(C=O)C.CCCCCC.O>[C:10]([O:14][C:15](=[O:16])[NH:17][CH2:18][C:19](=[O:21])[N:47]1[CH2:48][CH2:49][N:44]([C:50](=[O:51])[C:52]2[CH:57]=[CH:56][CH:55]=[CH:54][C:53]=2[C:58]([F:61])([F:59])[F:60])[CH2:45][CH2:46]1)([CH3:11])([CH3:12])[CH3:13] |f:4.5|

Inputs

Step One
Name
DIPEA
Quantity
3.5 mL
Type
reactant
Smiles
CCN(C(C)C)C(C)C
Name
tert-butoxycarbonylamino-acetic acid
Quantity
1.42 g
Type
reactant
Smiles
C(C)(C)(C)OC(=O)NCC(=O)O
Name
DMF
Quantity
15 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
EDCI
Quantity
2.6 g
Type
reactant
Smiles
CCN=C=NCCCN(C)C
Name
HOBT
Quantity
1.1 g
Type
reactant
Smiles
C=1C=CC2=C(C1)N=NN2O
Step Three
Name
piperazin-1-yl-(2-trifluoromethyl-phenyl)-methanone hydrochloride
Quantity
2 g
Type
reactant
Smiles
Cl.N1(CCNCC1)C(=O)C1=C(C=CC=C1)C(F)(F)F
Step Four
Name
hexane
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCCCCC
Step Five
Name
Water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The resulting mixture was stirred at room temperature overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
the product was extracted with EtOAc
WASH
Type
WASH
Details
washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic phase was dried over Na2SO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
to afford 3.3 g of crude product
CUSTOM
Type
CUSTOM
Details
Purification by column chromatography (

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
{2-Oxo-2-[4-(2-trifluoromethyl-benzoyl)-piperazin-1-yl]-ethyl}-carbamic acid tert-butyl ester
Type
product
Smiles
C(C)(C)(C)OC(NCC(N1CCN(CC1)C(C1=C(C=CC=C1)C(F)(F)F)=O)=O)=O
Measurements
Type Value Analysis
AMOUNT: MASS 2.6 g
YIELD: PERCENTYIELD 96%
YIELD: CALCULATEDPERCENTYIELD 92%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.